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Compound of Interest

Compound Name: Chitinase-IN-2 hydrochloride

Cat. No.: B1150017 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed experimental

protocols for the characterization of Chitinase-IN-2 hydrochloride, a known inhibitor of insect

chitinase and N-acetylhexosaminidase.[1][2][3] The following sections detail the necessary

procedures for preparing the compound and evaluating its inhibitory effects on target enzymes,

as well as its potential antifungal activity.

Product Information and Preparation
Chitinase-IN-2 hydrochloride is a research chemical used to study the function and inhibition

of chitinolytic enzymes.[2] Its inhibitory action on both chitinase and N-acetylhexosaminidase

makes it a valuable tool for investigating biological processes involving chitin degradation, such

as fungal cell wall remodeling and insect molting.[1][3]

Table 1: Physical and Chemical Properties of Chitinase-IN-2 Hydrochloride
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Property Value Source

Molecular Formula C₂₀H₂₂ClN₅O₂S [1]

Molecular Weight 431.94 g/mol [1]

CAS Number 2070014-83-2 [1]

Appearance Light yellow to yellow solid [1]

Solubility

H₂O: 50 mg/mL (115.76 mM;

requires sonication) DMSO: ≥

46 mg/mL (106.50 mM)

[1]

Storage (in solvent)
-80°C for 6 months; -20°C for 1

month
[1]

Preparation of Stock Solutions
Proper preparation of stock solutions is critical for accurate and reproducible experimental

results.

For DMSO Stock Solution:

Weigh the desired amount of Chitinase-IN-2 hydrochloride powder.

Add freshly opened, anhydrous DMSO to the powder to achieve the desired concentration

(e.g., 10 mM).[1]

Vortex or sonicate briefly to ensure complete dissolution.

Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

Store aliquots at -20°C for short-term storage (up to 1 month) or -80°C for long-term

storage (up to 6 months).[1]

For Aqueous Stock Solution:

Weigh the desired amount of Chitinase-IN-2 hydrochloride powder.
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Add sterile, nuclease-free water to the powder.

Use an ultrasonic bath to facilitate dissolution.[1]

Once dissolved, sterilize the solution by passing it through a 0.22 µm filter.[1]

Prepare fresh aqueous solutions for each experiment, as their stability over time is not

well-documented.

In Vitro Enzyme Inhibition Assays
The primary application of Chitinase-IN-2 hydrochloride is the inhibition of chitinase and N-

acetylhexosaminidase. The following protocols are designed to quantify this inhibitory activity.

Table 2: Reported In Vitro Activity of Chitinase-IN-2 (Free Base)

Target Enzyme
Inhibitor
Concentration

Percent Inhibition Source

Chitinase 50 µM 98% [3]

N-

acetylhexosaminidase
20 µM 92% [3]

Note: This data is for

the free base form,

Chitinase-IN-2.

Further experiments

are required to

determine the specific

IC₅₀ values for

Chitinase-IN-2

hydrochloride against

various enzyme

sources.

Chitinase Inhibition Assay Protocol (Colorimetric)
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This protocol is adapted from standard methods using a chromogenic substrate, 4-nitrophenyl

N,N′-diacetyl-β-D-chitobioside, which releases 4-nitrophenol upon cleavage.

Workflow for Chitinase Inhibition Assay
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Preparation

Assay Execution

Data Acquisition

Prepare Reagents:
- Assay Buffer (e.g., pH 4.8)

- Chitinase Enzyme
- Substrate Solution
- Inhibitor Dilutions

Add Reagents to 96-well Plate:
1. Buffer

2. Chitinase-IN-2 HCl
3. Chitinase Enzyme

Pre-incubate at 37°C

Add Substrate to Initiate Reaction

Incubate at 37°C for 30 min

Add Stop Solution
(e.g., 0.2 M Sodium Borate, pH 10)

Read Absorbance at 405 nm

Calculate % Inhibition and IC₅₀

 

Preparation

Assay Execution

Data Acquisition

Prepare Reagents:
- Assay Buffer (e.g., pH 4.3)

- Enzyme Solution
- MUG Substrate

- Inhibitor Dilutions

Add Reagents to Black 96-well Plate:
1. Buffer

2. Inhibitor
3. Enzyme

Pre-incubate at 37°C

Initiate with MUG Substrate

Incubate at 37°C

Stop Reaction with High pH Buffer

Read Fluorescence
(Ex: 330 nm, Em: 450 nm)

Calculate % Inhibition and IC₅₀
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Prepare Serial Dilutions of
Chitinase-IN-2 HCl in Broth

Add Fungal Spore Suspension
to each well

Incubate at appropriate
temperature (e.g., 30°C) for 24-72h

Visually Inspect for Growth

Determine MIC:
Lowest concentration with no visible growth

Biological Process

Inhibitor Action

Chitin
(in Fungal Cell Wall / Insect Cuticle)

Chitinase / 
N-acetylhexosaminidase

 substrate

N-acetylglucosamine
Oligomers & Monomers
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 catalysis

 enables
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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and industry.
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